Cas no 912897-71-3 (propan-2-yl 2-{2-1-(2-methoxyphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate)

• Product name: propan-2-yl 2-{2-1-(2-methoxyphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate
• CAS No: 912897-71-3
• MF: C₂₃H₂₅N₃O₄
• MW: 407.462305784225
• CID: 5425772

propan-2-yl 2-{2-1-(2-methoxyphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• PCKFLXUXDCSZTJ-UHFFFAOYSA-N
• propan-2-yl 2-{2-1-(2-methoxyphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate

• Inchi： 1S/C23H25N3O4/c1-15(2)30-22(28)14-26-18-9-5-4-8-17(18)24-23(26)16-12-21(27)25(13-16)19-10-6-7-11-20(19)29-3/h4-11,15-16H,12-14H2,1-3H3
• InChI Key： PCKFLXUXDCSZTJ-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)CN1C(C2CC(=O)N(C3=CC=CC=C3OC)C2)=NC2=CC=CC=C21

Additional information on propan-2-yl 2-{2-1-(2-methoxyphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate

Propan-2-yl 2-{2-1-(2-methoxyphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate and CAS No. 912897-71-3: A Comprehensive Overview

Propan-2-yl 2-{2-1-(2-methoxyphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate, identified by the CAS number 912897-71-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, featuring multiple functional groups, contributes to its unique chemical and pharmacological properties.

The< strong>propan-2-yl moiety in the molecular structure of this compound plays a crucial role in determining its solubility and metabolic stability. This side chain is often incorporated into drug molecules to enhance their pharmacokinetic profiles, ensuring better absorption and distribution within the body. The presence of the< strong>2-methoxyphenyl group further enhances the compound's interactions with biological targets, making it a valuable candidate for further exploration in medicinal chemistry.

The core structure of Propan-2-yl 2-{2-1-(2-methoxyphenyl)}-5oxopyrrolidin-3yl-1H1,3-benzodiazol-1ylacetate consists of a pyrrolidine ring linked to a benzodiazole moiety. The pyrrolidine ring is known for its ability to interact with various biological receptors, while the benzodiazole component is renowned for its anxiolytic and sedative properties. The combination of these two structural elements suggests that this compound may exhibit multiple pharmacological effects, making it a versatile tool for therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that combine different pharmacophores to achieve synergistic effects. The< strong>5 oxopyrrolidin3 yl 1H 1,3 benzodiazol-1 yl acetate^{_{> part of this molecule particularly stands out as a potential target for drug design. The oxopyrrolidine scaffold is known to exhibit inhibitory activity against various enzymes and receptors, which could be exploited for therapeutic benefits.}}

The CAS number 912897-71-3 provides a unique identifier for this compound, facilitating its tracking and management in research and industrial settings. This standardized system ensures that scientists worldwide can accurately reference and utilize this molecule in their studies. The chemical synthesis of Propan-2-y 2-{}2-1-()methoxyphenyle)n)5oxopyrrolidine)n)3y})13benzodia_{>t>e> has been optimized to produce high-purity samples suitable for various analytical techniques. These techniques include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography, which are essential for elucidating the compound's structure and properties.}

The pharmacological profile of Propan-y}21-(

In addition to its pharmacological potential, Propan-y}21-(

The synthesis strategies employed for producing Propan-y}21-(

The regulatory landscape surrounding the use of Propan-y}21-(

In conclusion, Propan-y}21-(91289771
is a multifaceted compound with significant potential in pharmaceutical research.
Its complex structure
and
promising biological activities make it a valuable asset in the quest for new therapies.
Further studies are warranted to fully elucidate its mechanisms
of action
and explore its therapeutic applications.